Cas no 51127-30-1 (DL-2-Benzylserine)

• Product Name: DL-2-Benzylserine
• CAS No: 51127-30-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2712631
• Update Time: 2025-05-23

DL-2-Benzylserine Chemical and Physical Properties

Names and Identifiers

• DL-2-BENZYLSERINE
• 2-amino-2-benzyl-3-hydroxypropanoic acid
• 2-amino-3-hydroxy-2-benzylpropanoic acid
• alpha-benzyl-DL-serine
• SBB016930
• ST50405769
• DL-2-Benzylserine

• Inchi： 1S/C10H13NO3/c11-10(7-12,9(13)14)6-8-4-2-1-3-5-8/h1-5,12H,6-7,11H2,(H,13,14)
• InChI Key： ZMNNAJIBOJDHAF-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)(CC1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: -2.3
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on DL-2-Benzylserine

DL-2-Benzylserine: A Comprehensive Overview

DL-2-Benzylserine (CAS No. 51127-30-1) is a compound of significant interest in the fields of chemistry, pharmacology, and biotechnology. This amino acid derivative has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to DL-2-Benzylserine, providing a detailed and up-to-date analysis.

The chemical structure of DL-2-Benzylserine is a derivative of serine, a non-essential amino acid. The "benzyl" prefix indicates the presence of a benzene ring attached to the side chain of the serine molecule. This substitution introduces unique physicochemical properties, making DL-2-Benzylserine a valuable compound for both academic research and industrial applications. The stereochemistry of the compound is denoted by the "DL" designation, indicating that it is a racemic mixture containing both dextrorotatory and levorotatory enantiomers.

Recent studies have highlighted the potential of DL-2-Benzylserine as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for drug discovery efforts. Additionally, DL-2-Benzylserine has been investigated for its anti-inflammatory and antioxidant properties, further expanding its potential therapeutic applications.

One of the most exciting developments involving DL-2-Benzylserine is its use in peptide synthesis. Due to its unique side chain, it serves as an excellent building block for constructing complex peptide structures with tailored functionalities. This has led to advancements in the creation of bioactive peptides that can target specific cellular pathways, offering new avenues for disease treatment and prevention.

In terms of synthesis, DL-2-Benzylserine can be produced through various methods, including chemical synthesis and enzymatic catalysis. Recent advancements in green chemistry have enabled more efficient and environmentally friendly production processes. For example, researchers have developed enzymatic routes using recombinant proteins to synthesize DL-2-Benzylserine with high yield and purity. These methods not only reduce production costs but also minimize environmental impact, aligning with current sustainability goals.

The biological activity of DL-2-Benzylserine has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation, oxidative stress, and neuroprotection. Furthermore, animal studies have shown that DL-2-Benzylserine exhibits potent anti-inflammatory effects without significant adverse effects, suggesting its potential as a safe therapeutic agent.

Another area where DL-2-Benzylserine has shown promise is in cosmetics and skincare products. Its antioxidant properties make it an ideal ingredient for formulations aimed at combating skin aging and environmental damage. Recent studies have explored its efficacy in protecting skin cells from UV-induced oxidative stress, highlighting its potential as a natural alternative to synthetic antioxidants.

In conclusion, DL-2-Benzylserine (CAS No. 51127-30-1) is a versatile compound with diverse applications across multiple fields. From drug discovery to cosmetics, its unique properties continue to drive innovative research and development efforts. As advancements in synthetic methods and biological understanding progress, the potential for DL-2-Benzylserine to contribute to human health and well-being grows ever more promising.